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Compound of Interest

Compound Name: (-)-Isopinocampheol

Cat. No.: B3422972

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for (-)-
Isopinocampheol, a bicyclic monoterpenoid alcohol used in various research and
development applications. The following sections detail the physical and chemical properties,
toxicological data, handling and storage protocols, and emergency procedures to ensure the
safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

(-)-Isopinocampheol is a white to off-white solid with a chemical formula of C10H1s0O.[1] A

summary of its key physical and chemical properties is provided in the table below for easy
reference.
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Property

Value

Molecular Formula

C10H180

Molecular Weight 154.25 g/mol [2]
Appearance White to Off-White Solid[1]
Melting Point 52-55 °C[1]

Boiling Point 219 °C (lit.)[1]

Flash Point 200 °F (93.3 °C)[1]
Density 0.96 g/cm?3[1]

Vapor Pressure

0.0292 mmHg at 25°C[1]

Slightly soluble in Benzene, Chloroform, DMSO,

Solubilit
Y and Methanol.[1]

Toxicological Information

The toxicological profile of (-)-lsopinocampheol is not extensively documented in publicly
available literature. However, based on available data, it is classified as an irritant.

Hazard Identification:

e GHS Classification: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[2]

Quantitative Toxicity Data:

Route Species Value

Oral LD50 Rat 844 mg/kg|3]
Dermal LD50 Rabbit Data not available
Inhalation LC50 Rat Data not available
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Note: The absence of readily available dermal and inhalation toxicity data necessitates the use
of stringent safety precautions to avoid these routes of exposure.

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is crucial when working with (-)-lsopinocampheol. The
following procedures are based on best practices for handling solid, flammable, and irritant
organic compounds.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to minimize exposure risks.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[1]

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected prior to use.

[1]

o Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of
splashing, consider fire/flame resistant and impervious clothing.[1]

» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[1] If
exposure limits are exceeded or irritation is experienced, a full-face respirator should be
used.[1]

3.2. Handling and Storage

e Handling:

[¢]

Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of
dust and aerosols.[1]

[¢]

Use non-sparking tools and take measures to prevent electrostatic discharge.[1]

o

Avoid contact with skin and eyes.[1]

Do not breathe dust.

o
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o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Store away from incompatible materials, particularly strong oxidizing agents and strong
acids.[4][5]

3.3. Spill and Waste Disposal

o Spill Response:

[e]

Evacuate personnel from the spill area.

o

Ensure adequate ventilation and remove all sources of ignition.[1]

[¢]

Wear appropriate PPE as described in section 3.1.

[¢]

For solid spills, carefully collect the material and place it in a suitable, closed container for
disposal.[1] Avoid generating dust.

[e]

Use spark-proof tools and explosion-proof equipment for cleanup.[1]
» Waste Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.

o The material may be sent to a licensed chemical destruction facility or disposed of by
controlled incineration with flue gas scrubbing.[1]

o Do not allow the chemical to enter drains or sewer systems.[1]
Emergency Procedures
4.1. First Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]
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o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1]

4.2. Firefighting Measures
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: Vapors may travel to a source of ignition and flash back.[6] Hazardous
combustion products include carbon monoxide and carbon dioxide.[4][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Incompatibilities and Decomposition
e Incompatible Materials: Strong oxidizing agents and strong acids.[4][5]

e Hazardous Decomposition Products: Upon combustion, (-)-lIsopinocampheol will produce
carbon oxides (carbon monoxide and carbon dioxide).[4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (-)-
Isopinocampheol from receipt to disposal.

Caption: Logical workflow for the safe handling of (-)-lsopinocampheol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and Handling of (-)-Isopinocampheol: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422972#safety-and-handling-precautions-for-
isopinocampheol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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